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Compound of Interest

Compound Name: LEB-03-145

Cat. No.: B12402045

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability
data for LEB-03-145, a WEE1 deubiquitinase-targeting chimera (DUBTAC). The information
presented is intended to support researchers and drug development professionals in the
handling, formulation, and experimental design involving this compound.

Core Compound Information

LEB-03-145 is a novel research compound designed for targeted protein stabilization. It
functions as a WEE1 DUBTAC, linking the WEEL inhibitor AZD1775 (Adavosertib) to the
OTUBI1 recruiter EN523 via a C5 alkyl linker.[1] This mechanism of action is intended to induce
the stabilization of the WEEL protein.

Solubility Data

Currently, publicly available quantitative solubility data for LEB-03-145 in various solvents is
limited. Commercial suppliers recommend referring to the Certificate of Analysis for specific lot-
dependent information.

For a related compound, LEB-03-146, which also functions as a WEE1 DUBTAC but with a
different linker (PEG2), some general solubility information is available, which may serve as a
preliminary reference.
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Table 1: Solubility and Preparation of LEB-03-146 Stock Solutions

Solvent Concentration Notes

">" indicates that the

compound is soluble at this
DMSO > 34.8 mg/mL (= 30 mM) )

concentration, but the

saturation point is not known.

It is crucial to note that the solubility of LEB-03-145 may differ from that of LEB-03-146 due to

structural differences in their linkers.

Stability and Storage

Proper storage and handling are critical to maintaining the integrity of LEB-03-145.

Table 2: Recommended Storage Conditions for LEB-03-145 and a Related Compound

Recommended

Compound Form Duration
Storage

Room temperature (in  Varies; refer to

LEB-03-145 Solid _ N _
continental US) Certificate of Analysis

LEB-03-146 Stock Solution -20°C 1 month

-80°C 6 months

It is strongly advised to use stock solutions of related compounds within the specified
timeframes to ensure experimental reproducibility.[2] For LEB-03-145, adherence to the
storage conditions provided on the Certificate of Analysis is paramount.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of LEB-03-145 are
described in the primary literature. Researchers should consult the supplementary information
of the referenced publication for step-by-step procedures.
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General Workflow for Assessing DUBTAC-mediated Protein Stabilization:

The following diagram illustrates a typical workflow to investigate the effect of a DUBTAC like
LEB-03-145 on target protein stability.

Cell Culture & Treatment Protein Analysis Data Analysis
Densitometry/ N
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Click to download full resolution via product page
A generalized workflow for evaluating the effect of LEB-03-145 on WEEL protein levels.

Signaling Pathway

LEB-03-145 is designed to modulate the ubiquitin-proteasome system to achieve targeted
protein stabilization. The diagram below outlines the intended mechanism of action.

The proposed mechanism of action for LEB-03-145 in stabilizing the WEEL protein.

This guide summarizes the currently available data on LEB-03-145. For detailed experimental
procedures and further data, researchers are encouraged to consult the primary scientific
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [LEB-03-145: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402045#leb-03-145-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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